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Compound of Interest

Compound Name: 2'-C-methyladenosine

Cat. No.: B103435 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2'-C-methyladenosine.

Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Classification
2'-C-methyladenosine is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2'-C-
methyladenosine to minimize exposure risk.
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PPE Category Item Specification

Eye Protection Safety Goggles
Must be equipped with side-

shields.[1][2]

Hand Protection Protective Gloves
Chemical-resistant gloves are

required.

Body Protection Impervious Clothing

A lab coat or gown that is

resistant to chemical

penetration.[1][2]

Respiratory Suitable Respirator

Required when there is a risk

of inhaling dust or aerosols.[1]

[2]

Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent contamination and accidental exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of

dust or aerosols.[1][2]

Prevent all direct contact with the substance; avoid touching the eyes, skin, or clothing.[1][2]

Thoroughly wash hands and any exposed skin after handling.[1]

Eating, drinking, and smoking are strictly prohibited in the handling area.[1]

Storage:

Keep the container tightly sealed.[1][2]

Store in a cool, well-ventilated location.[1][2]

For long-term stability, store the powdered form at -20°C and solutions at -80°C.[1]
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Keep away from direct sunlight and sources of ignition.[1][2]

Emergency Procedures and First Aid
Immediate and appropriate response to exposure is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, making sure to lift the eyelids. Remove

contact lenses if present and easy to do. Seek

prompt medical attention.[1][2]

Skin Contact

Rinse the affected skin area thoroughly with

plenty of water. Remove all contaminated

clothing and shoes. Seek medical advice.[1][2]

Inhalation

Move the individual to an area with fresh air. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation. Seek immediate medical help.[1]

[2]

Ingestion

Rinse the mouth out with water. Do not induce

vomiting. Call a physician or poison control

center immediately.[1][2]

Spill and Disposal Management
Spill Containment and Cleanup:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Protect: Don full personal protective equipment before addressing the spill.[1][2]

Contain: For liquid spills, absorb the substance with a non-combustible, absorbent material

like diatomite.
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Clean: Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[1][2]

Dispose: Collect all contaminated materials into a suitable, sealed container for disposal.[1]

Waste Disposal:

Dispose of 2'-C-methyladenosine and any contaminated materials at an approved waste

disposal facility.[1]

All disposal practices must be in strict accordance with federal, state, and local

environmental regulations.[2]

Avoid releasing the chemical into the environment, as it is very toxic to aquatic life.[1]

Visual Workflow and Safety Protocols
The following diagrams illustrate the standard workflow for handling 2'-C-methyladenosine
and the logical steps for ensuring safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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